Cas no 90909-58-3 ( )
structure
Product Name:
CAS No:90909-58-3
MF:C13H7ClO2
MW:230.64648270607
CID:995193
PubChem ID:263573
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
-
- 2-chlorobenzo[c]chromen-6-one
- 2-Chlor-6H-dibenzo<b,d>pyran-6-on
- 6H-2-chloro-dibenzo<b,d>pyran-6-one
- NCIOpen2_006160
- NSC98099
- DTXSID70294777
- CHEMBL1968171
- NSC-98099
- 2-chloro-6h-benzo[c]chromen-6-one
- NCI60_042194
- 90909-58-3
- HS-7274
-
-
- Inchi： 1S/C13H7ClO2/c14-8-5-6-12-11(7-8)9-3-1-2-4-10(9)13(15)16-12/h1-7H
- InChI Key： GJAVHARCAVPCTI-UHFFFAOYSA-N
- SMILES： ClC1C=CC2=C(C=1)C1C=CC=CC=1C(=O)O2
Computed Properties
- Exact Mass: 230.01300
- Monoisotopic Mass: 230.0134572g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 30.21000
- LogP: 3.59960
Related Literature
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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